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Introduction
Neodymium oxide (Nd₂O₃), a rare earth metal oxide, is emerging as a critical component in the

formulation of advanced three-way catalytic converters (TWCs) for gasoline-powered vehicles.

These catalysts are essential for mitigating harmful emissions, including carbon monoxide

(CO), nitrogen oxides (NOx), and unburned hydrocarbons (HC), by converting them into less

harmful substances like carbon dioxide (CO₂), nitrogen (N₂), and water (H₂O). The

incorporation of neodymium oxide into the catalyst washcoat, typically composed of a mixture

of alumina (Al₂O₃), ceria (CeO₂), and zirconia (ZrO₂), has been shown to significantly enhance

catalytic performance and durability.

These application notes provide a comprehensive overview of the role of neodymium oxide in

automotive catalysts, detailing its mechanism of action, experimental protocols for catalyst

preparation and evaluation, and quantitative performance data.

Mechanism of Action of Neodymium Oxide
The primary role of neodymium oxide in a three-way catalyst is to act as a promoter and

stabilizer for the active catalytic components, which are typically precious metals such as

platinum (Pt), palladium (Pd), and rhodium (Rh). The addition of neodymium oxide to the ceria-
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zirconia solid solution in the washcoat leads to the formation of a ternary CeO₂-ZrO₂-Nd₂O₃

solid solution. This modification brings about several beneficial effects:

Enhanced Oxygen Storage Capacity (OSC): Neodymium oxide doping increases the number

of oxygen vacancies in the ceria-zirconia lattice. This is crucial for the catalyst's ability to

store and release oxygen, which is essential for maintaining high conversion efficiencies for

CO, HC, and NOx under fluctuating air-to-fuel ratios in the engine exhaust.

Improved Thermal Stability: The incorporation of neodymium ions into the ceria-zirconia

structure inhibits the sintering of the washcoat and the precious metal particles at the high

temperatures experienced in the exhaust system (up to 1000 °C). This results in a more

durable catalyst with a longer lifespan.

Promotion of Precious Metal Dispersion: Neodymium oxide helps to maintain a high

dispersion of the precious metal nanoparticles on the washcoat surface. This maximizes the

number of active sites available for the catalytic reactions, thereby improving the overall

conversion efficiency.

Enhanced Reducibility and Redox Behavior: The presence of neodymium oxide facilitates

the reduction and oxidation (redox) cycles of the ceria-zirconia support, which is a key

aspect of the catalytic mechanism for NOx reduction and CO/HC oxidation.

The synergistic effects of neodymium oxide doping lead to a lower light-off temperature, which

is the temperature at which the catalyst becomes 50% effective. This is particularly important

for reducing emissions during the cold start phase of vehicle operation, where a significant

portion of the total emissions occurs.
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Neodymium Oxide (Nd₂O₃) Doping Washcoat (CeO₂-ZrO₂)

Enhanced Catalyst Properties

Performance Improvement
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Dissolve Nitrate Salts
(Ce, Zr, Nd) in DI Water

Co-precipitation with
Ammonium Hydroxide (pH 9-10)

Age Precipitate Slurry
(4-6 hours)

Filter and Wash Precipitate

Dry Precipitate
(110°C, 12 hours)

Calcine Powder
(500°C, 4 hours)

Prepare Washcoat Slurry
(with γ-Al₂O₃ and binder)
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(550°C, 3 hours)
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To cite this document: BenchChem. [Application Notes and Protocols: The Role of
Neodymium Oxide in Automotive Catalytic Converters]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14282440#role-of-neodymium-oxide-in-
automotive-catalytic-converters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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